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Compound of Interest

Compound Name:
1-(2-Chloroethyl)pyrrolidine

hydrochloride

Cat. No.: B143515 Get Quote

An In-depth Technical Guide to the Physical Properties of N-(2-Chloroethyl)pyrrolidine

Hydrochloride

This technical guide provides a comprehensive overview of the core physical and chemical

properties of N-(2-Chloroethyl)pyrrolidine hydrochloride. It is intended for researchers,

scientists, and professionals in drug development who utilize this compound as a chemical

intermediate. This document details its physical characteristics, experimental protocols for its

synthesis and purification, and its role as a building block in the synthesis of pharmaceutical

compounds.

Physical and Chemical Properties
N-(2-Chloroethyl)pyrrolidine hydrochloride is a white to off-white crystalline solid.[1][2] It is

hygroscopic and should be stored in a cool, dry place under an inert atmosphere.[1][2][3][4]

The compound is soluble in water.[1][3][5]

A summary of its key physical and chemical properties is presented in the table below.
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Property Value References

CAS Number 7250-67-1 [1][6][7][8]

Molecular Formula C₆H₁₃Cl₂N [1][7][8]

Molecular Weight 170.08 g/mol [1][5][7]

Appearance
White to off-white or beige

crystalline powder/crystals
[1][2][5][8]

Melting Point 165-175 °C [1][4][8]

Boiling Point 237 °C (lit.) [1][2][9]

Solubility
Soluble in water; Slightly

soluble in chloroform
[1][2][3][5]

Density 0.4 g/cm³ (at 20°C) [1][2][9]

Vapor Pressure 1.64 hPa (at 25°C) [1][2][9]

Hygroscopicity Hygroscopic [1][2][3][4]

Experimental Protocols
Detailed methodologies for the synthesis and purification of N-(2-Chloroethyl)pyrrolidine

hydrochloride are provided below. These protocols are based on established laboratory

procedures.

Synthesis of N-(2-Chloroethyl)pyrrolidine Hydrochloride
A common method for the synthesis of N-(2-Chloroethyl)pyrrolidine hydrochloride involves the

reaction of pyrrolidine with 2-chloroethanol, followed by treatment with thionyl chloride.[1][2][5]

Materials:

Pyrrolidine (Tetrahydropyrrole)

2-Chloroethanol

Toluene
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Thionyl chloride

Reaction flask

Reflux condenser

Dropping funnel

Heating mantle

Ice bath

Rotary evaporator

Procedure:

To a reaction flask, add 165 mL (2 mol) of pyrrolidine, 67 mL (1 mol) of 2-chloroethanol, and

200 mL of toluene.[2]

Heat the mixture to reflux and maintain for 3 hours.[2]

After the reaction is complete, cool the mixture to room temperature, which should result in

the precipitation of a solid.[2]

Isolate the solid product via filtration and wash the filter cake with 20 mL of toluene.[2]

Control the temperature of the filtrate at approximately 75 °C and slowly add 200 mL of

thionyl chloride dropwise.[2][5]

After the addition is complete, continue to reflux the reaction mixture for 2 hours.[2][5]

Cool the mixture to room temperature and concentrate it to dryness under reduced pressure

using a rotary evaporator.[2][5]

The resulting residue is the crude N-(2-Chloroethyl)pyrrolidine hydrochloride.[2]

Purification by Recrystallization
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The crude product from the synthesis can be purified by recrystallization to obtain a white solid

product.[1][2][5]

Materials:

Crude N-(2-Chloroethyl)pyrrolidine hydrochloride

Anhydrous ethanol (or isopropanol/di-isopropyl ether)

Activated charcoal (optional)

Erlenmeyer flask

Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Transfer the crude residue to an Erlenmeyer flask.[2]

Add a minimal amount of hot anhydrous ethanol to dissolve the solid.[2]

If the solution is colored, a small amount of activated charcoal can be added to decolorize it.

Heat the solution gently to ensure all the solid is dissolved.

Filter the hot solution to remove any insoluble impurities (and charcoal if used).

Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the white crystalline product by vacuum filtration using a Buchner funnel.[1][2]

Wash the crystals with a small amount of cold anhydrous ethanol.
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Dry the purified crystals under vacuum. A reported yield for a similar procedure is 105 g

(62.3%) with a melting point of 198-203 °C.[1][5] An alternative recrystallization solvent

system is isopropanol/di-isopropyl ether.[1][2]

Applications and Logical Relationships
N-(2-Chloroethyl)pyrrolidine hydrochloride serves as a crucial intermediate in the synthesis of

various pharmaceutical compounds.[1][2][10] Its primary utility is as a haloalkyl-substituted

pyrrolidine, which can be used to introduce the 2-(pyrrolidin-1-yl)ethyl moiety into a target

molecule. A notable application is in the preparation of the estrogen receptor antagonist

Nafoxidine and its analogs.[1][2][10]

The following diagrams illustrate the logical workflow for the synthesis and purification of N-(2-

Chloroethyl)pyrrolidine hydrochloride and its role as a chemical intermediate.

Starting Materials
(Pyrrolidine, 2-Chloroethanol, Toluene)

Reaction 1:
Reflux for 3 hours

Intermediate Mixture
(Solid Precipitate + Filtrate)

Reaction 2:
Add Thionyl Chloride,

Reflux for 2 hours

Filtrate Crude Product
(Residue)

Purification:
Recrystallization

(e.g., from Ethanol)

Purified Product:
N-(2-Chloroethyl)pyrrolidine HCl

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for N-(2-Chloroethyl)pyrrolidine HCl.

N-(2-Chloroethyl)pyrrolidine HCl
(Building Block)

Chemical Synthesis
(e.g., Alkylation)

Target Molecule Precursor

Final Pharmaceutical Compound
(e.g., Nafoxidine)

Introduces 2-(pyrrolidin-1-yl)ethyl moiety
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Caption: Role of N-(2-Chloroethyl)pyrrolidine HCl as a Chemical Intermediate.

Safety Information
N-(2-Chloroethyl)pyrrolidine hydrochloride is classified as harmful and an irritant.[7][11] It is

harmful if swallowed or inhaled.[4][12] It causes skin irritation and serious eye irritation, and

may cause respiratory irritation.[4][11][13] Appropriate personal protective equipment, including

gloves, safety glasses, and respiratory protection, should be used when handling this

compound.[11][13] Work should be conducted in a well-ventilated area.[11][13]

Conclusion
This technical guide has provided a detailed overview of the physical properties, experimental

protocols, and applications of N-(2-Chloroethyl)pyrrolidine hydrochloride. The tabulated data

offers a quick reference for its key characteristics, while the detailed protocols provide practical

guidance for its synthesis and purification. The visualizations illustrate its role in chemical

synthesis, highlighting its importance as an intermediate for researchers and professionals in

the field of drug development. Adherence to appropriate safety precautions is essential when

handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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